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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336

The following guide provides essential safety and logistical information for the proper disposal
of Freselestat quarterhydrate, a potent neutrophil elastase inhibitor used in research and
drug development. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles or a face shield, chemical-resistant
gloves, and a lab coat.[1] All handling of Freselestat quarterhydrate waste should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Il. Disposal Procedure

The disposal of Freselestat quarterhydrate must comply with all local, regional, national, and
international regulations.[2] It is classified as a hazardous waste and must not be disposed of in
regular trash or down the drain.[3][4]

Step 1: Waste Identification and Segregation

o Treat all Freselestat quarterhydrate, including unused product, contaminated labware (e.g.,
pipette tips, vials), and spill cleanup materials, as hazardous waste.[3]
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» Do not mix Freselestat quarterhydrate waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.[1][4]

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container for all Freselestat
quarterhydrate waste. The original container is often a suitable choice.[1]

The container must be made of a material compatible with the chemical and must have a
secure, tight-fitting lid.[5]

Ensure the container is clearly labeled with the words "Hazardous Waste," the full chemical
name ("Freselestat quarterhydrate"), and any associated hazard symbols.[6]

Step 3: Waste Accumulation and Storage

o Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.[6]

e The SAA should be away from sources of ignition and incompatible materials.[4]

o Keep the waste container closed at all times except when adding waste.[3][4][5]

Step 4: Disposal of Empty Containers

An empty container that held Freselestat quarterhydrate must be managed as hazardous
waste unless properly decontaminated.[3]

For containers that held acutely hazardous materials, triple rinsing with a suitable solvent
may be required. The rinsate must be collected and disposed of as hazardous waste.[3][4]
Consult your local regulations or EHS office for specific requirements.

Step 5: Arranging for Pickup and Disposal

» Contact your institution's EHS office to schedule a pickup for the hazardous waste.

e Do not exceed the storage time limits for hazardous waste as defined by your local
regulations.[6]
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lll. Summary of Disposal Parameters

Parameter

Guideline

Source

Waste Classification

Hazardous Waste

General laboratory practice[3]

[5]

Disposal Method

Licensed hazardous waste

disposal contractor

[2]

Sewer/Drain Disposal

Prohibited

[3]4]

Solid Waste (Trash) Disposal

Prohibited

[3]4]

Container Type

Original container or
chemically compatible, sealed

container

[1]5]

Labeling Requirements

"Hazardous Waste", Chemical

Name, Hazard Symbols

[6]

Storage Location

Designated Satellite
Accumulation Area (SAA)

[6]

Mixing with Other Waste

Prohibited unless approved by
EHS

[1]14]

IV. Experimental Protocol: Decontamination of

Glassware

This protocol outlines a general procedure for decontaminating glassware that has come into

contact with Freselestat quarterhydrate.

Materials:

o Contaminated glassware

o Appropriate solvent (e.g., ethanol or methanol, verify compatibility)

e Two rinse basins
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e Hazardous waste container for solvent rinsate
o Personal protective equipment (gloves, safety glasses, lab coat)
Procedure:

e Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of the
chosen solvent. Collect this first rinsate in a designated hazardous waste container.[4]

o Second Rinse: Place the glassware in the first rinse basin containing the solvent. Agitate
gently to ensure all surfaces are rinsed.

o Third Rinse: Transfer the glassware to the second rinse basin containing fresh solvent and
repeat the rinsing process.

e Drying: Allow the glassware to air dry completely in the fume hood.

» Disposal of Rinsate: The solvent from both rinse basins is considered hazardous waste and
must be collected in the designated hazardous waste container.[4]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Freselestat quarterhydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. images.thdstatic.com [images.thdstatic.com]

e 3. vumc.org [vumc.org]

e 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 5. purdue.edu [purdue.edu]

e 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

 To cite this document: BenchChem. [Proper Disposal of Freselestat Quarterhydrate: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

